Cas no 856290-28-3 (5-Methylfuran-2-carboximidamide hydrochloride)

• Product Name: 5-Methylfuran-2-carboximidamide hydrochloride
• CAS No: 856290-28-3
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 1078954
• PubChem ID: 24823261
• Update Time: 2025-08-05

5-Methylfuran-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-Furancarboximidamide
• 5-METHYL-2-FURANCARBOXIMIDAMIDE XHCL
• 5-Methylfuran-2-carboximidamide hydrochloride
• 856290-28-3
• UZRQNAJRDUVHBX-UHFFFAOYSA-N
• 5-Methylfuran-2-carboximidamide
• CS-0281136
• 5-Methyl-furan-2-carboxamidine
• AKOS009312249
• EN300-1827548
• 5-Methyl-2-furancarboxamidine
• SCHEMBL1489962
• DB-414157
• 2-furancarboximidamide, 5-methyl-, hydrochloride
• ALBB-016449

• MDL： MFCD09751984
• Inchi： 1S/C6H8N2O/c1-4-2-3-5(9-4)6(7)8/h2-3H,1H3,(H3,7,8)
• InChI Key： UZRQNAJRDUVHBX-UHFFFAOYSA-N
• SMILES： O1C(C(=N)N)=CC=C1C

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63Ų

Additional information on 5-Methylfuran-2-carboximidamide hydrochloride

Research Brief on 5-Methylfuran-2-carboximidamide hydrochloride (CAS: 856290-28-3): Recent Advances and Applications

5-Methylfuran-2-carboximidamide hydrochloride (CAS: 856290-28-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its furan ring and amidine functional group, has been the subject of recent studies due to its potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for further drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

Recent studies have highlighted the role of 5-Methylfuran-2-carboximidamide hydrochloride as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structural features allow for versatile modifications, enabling researchers to explore its utility in targeting various biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of small-molecule inhibitors for inflammatory diseases. The study utilized computational modeling and in vitro assays to validate the compound's binding affinity to specific protein targets, paving the way for further in vivo investigations.

In addition to its role as a synthetic intermediate, 5-Methylfuran-2-carboximidamide hydrochloride has shown promise in antimicrobial research. A recent preprint on bioRxiv reported its activity against drug-resistant bacterial strains, particularly in combination with existing antibiotics. The study employed minimum inhibitory concentration (MIC) assays and time-kill curves to evaluate its synergistic effects, suggesting a potential role in addressing the global challenge of antibiotic resistance. These findings underscore the compound's versatility and its relevance in contemporary drug discovery efforts.

Another area of interest is the compound's potential application in oncology. Preliminary data from a 2024 study presented at the American Chemical Society National Meeting indicated that derivatives of 5-Methylfuran-2-carboximidamide hydrochloride exhibit selective cytotoxicity against certain cancer cell lines. The research team employed high-throughput screening and molecular docking studies to identify the most promising derivatives, which are now undergoing further preclinical evaluation. These developments highlight the compound's potential as a scaffold for designing targeted anticancer agents.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 5-Methylfuran-2-carboximidamide hydrochloride and its derivatives. Recent pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which are currently being addressed through structural modifications and formulation strategies. A 2023 review in Drug Discovery Today emphasized the need for collaborative efforts between chemists and biologists to overcome these hurdles and accelerate the translation of research findings into clinical applications.

In conclusion, 5-Methylfuran-2-carboximidamide hydrochloride (CAS: 856290-28-3) represents a valuable chemical entity with diverse applications in pharmaceutical research. Recent studies have elucidated its potential in inflammation, antimicrobial therapy, and oncology, while also identifying areas for further optimization. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents. Future directions include the exploration of its mechanisms of action, the design of more potent derivatives, and the evaluation of its safety profile in advanced preclinical models.